7-Nitro-4-(1-oxidopyridin-1-ium-2-yl)sulfanyl-2,1,3-benzoxadiazole

• CAS No.: 113104-25-9
• Product Name: 7-Nitro-4-(1-oxidopyridin-1-ium-2-yl)sulfanyl-2,1,3-benzoxadiazole
• Molecular Formula: C11H6N4O4S
• Molecular Weight: 290.26 g/mol
• IUPAC Name: 7-nitro-4-(1-oxidopyridin-1-ium-2-yl)sulfanyl-2,1,3-benzoxadiazole
• Standard InChI: InChI=1S/C11H6N4O4S/c16-14-6-2-1-3-9(14)20-8-5-4-7(15(17)18)10-11(8)13-19-12-10/h1-6H
• Standard InChIKey: ICCFXXDUYSPKOL-UHFFFAOYSA-N
• SMILES: C1=CC=[N+](C(=C1)SC2=CC=C(C3=NON=C23)[N+](=O)[O-])[O-]
• Canonical SMILES: C1=CC=[N+](C(=C1)SC2=CC=C(C3=NON=C23)[N+](=O)[O-])[O-]
• Appearance: Solid powder
• Description: NSC228155 is an inhibitor of KIX-KID interaction that acts by enhancing tyrosine phosphorylation of EGFR.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-((7-nitrobenzo(c)(1,2,5)oxadiazol-4-yl)thio)pyridine 1-oxide; NSC228155
• Reference: 1: Xie F, Li BX, Broussard C, Xiao X. Identification, synthesis and evaluation of substituted benzofurazans as inhibitors of CREB-mediated gene transcription. Bioorg Med Chem Lett. 2013 Oct 1;23(19):5371-5. doi: 10.1016/j.bmcl.2013.07.053. Epub 2013 Jul 31. PubMed PMID: 23953193; PubMed Central PMCID: PMC3783659.
• PubChem Compound: 313619
• Last Modified: Nov 11 2021